Pyrrolo[2,1-f][1,2,4]triazine-2,4-diamine

• IUPAC Name: pyrrolo[2,1-f][1,2,4]triazine-2,4-diamine
• InChI: InChI=1S/C6H7N5/c7-5-4-2-1-3-11(4)10-6(8)9-5/h1-3H,(H4,7,8,9,10)
• InChI Key: PONRKWXOBUXXDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C1)C(=NC(=N2)N)N
• Molecular Formula: C6H7N5
• DSSTOX Substance ID: DTXSID701269311
• Molecular Weight: 149.15 g/mol
• CAS RN: 159326-72-4

Description

Pyrrolo[2,1-f][1,2,4]triazine is a fused heterocycle that is an integral part of several kinase inhibitors and nucleoside drugs such as avapritinib and remdesivir. It has been identified as a promising compound to target kinases in cancer therapy.

Synthesis Analysis

Pyrrolo[2,1-f][1,2,4]triazine can be synthesized through various methods. One approach involves a one-pot copper (II)-catalyzed coupling-cyclization leading to small molecules based on the pyrrolo[2,1-f][1,2,4]triazine moiety. Another method involves the use of simple building blocks such as pyrrole, chloramine, and formamidine acetate.

Molecular Structure Analysis

The molecular structure of Pyrrolo[2,1-f][1,2,4]triazine is unique, containing an N-N bond with a bridgehead nitrogen. This structure is an integral part of several kinase inhibitors and nucleoside drugs.

Chemical Reactions Analysis

The chemical reactions involving Pyrrolo[2,1-f][1,2,4]triazine are diverse. For instance, a one-pot copper (II)-catalyzed coupling-cyclization reaction can lead to small molecules based on the pyrrolo[2,1-f][1,2,4]triazine moiety.

Scientific Research Applications

Synthesis and Production

Pyrrolo[2,1-f][1,2,4]triazine (1) plays a crucial role as a starting material in the production of antiviral drugs, notably remdesivir. A newly developed synthetic methodology for compound 1 using simple building blocks such as pyrrole, chloramine, and formamidine acetate has been described. This method offers a safer process with controlled impurity profiles, facilitating the scale-up for the preparation of this compound in larger quantities (Roy et al., 2021).

Anticancer Activity

The compound has shown potential in cancer treatment. C-Nucleosides of pyrrolo[2,1‐f][1,2,4]triazine have been synthesized and tested for cytotoxic activity against various cancer cell lines. Some analogs, particularly those with hydrogen or cyano groups at position 7 of the nucleobase, exhibited potent cytotoxic effects (Li et al., 2018).

Kinase Inhibition and Drug Discovery

Pyrrolo[2,1-f][1,2,4]triazine has emerged as a "privileged" scaffold in medicinal chemistry, particularly in the field of kinase inhibition. Its diverse biological properties, such as inhibiting various kinases like ALK, JAK2, and VEGFR-2, have motivated further studies in designing novel drug-like compounds. The scaffold’s versatility in drug discovery is significant, especially in the context of creating novel, druggable scaffolds for therapeutic targets (Song et al., 2013).

Chemical Synthesis Advances

Advancements in the chemical synthesis of pyrrolo[2,1-f][1,2,4]triazine derivatives have been reported. Various synthetic methods, such as regio- and diastereoselective cycloadditions, have been developed for creating polysubstituted pyrrolotriazines. These methods provide efficient pathways to synthesize structurally diverse pyrrolotriazines, opening doors to new applications in pharmaceuticals and materials science (Galeta et al., 2022).

Mechanism of Action

Target of Action

Pyrrolo[2,1-f][1,2,4]triazine-2,4-diamine is an integral part of several kinase inhibitors and nucleoside drugs . It targets specific proteins or enzymes that are dysregulated in diseases such as cancer .

Mode of Action

The compound interacts with its targets, primarily kinases, by inhibiting their activity . This inhibition disrupts the normal functioning of these enzymes, leading to changes in cellular processes .

Biochemical Pathways

The inhibition of kinases by this compound affects various biochemical pathways. These include pathways involved in cell proliferation, differentiation, and division . The disruption of these pathways can lead to downstream effects such as the slowing of cellular proliferation .

Pharmacokinetics

The pharmacokinetics of this compound are influenced by its Absorption, Distribution, Metabolism, and Excretion (ADME) properties. It has been observed to have low rates of glucuronidation, indicating higher metabolic stability . This impacts the bioavailability of the compound, affecting its therapeutic efficacy.

Result of Action

The molecular and cellular effects of this compound’s action include the inhibition of kinases, disruption of cellular processes, and slowing of cellular proliferation . These effects can contribute to its therapeutic potential in treating diseases such as cancer .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors.

Future Directions

Pyrrolo[2,1-f][1,2,4]triazine has shown promising potential in the field of medicinal chemistry, particularly in cancer therapy. Future research may focus on further exploring its therapeutic applications and optimizing its synthesis process.